Cas no 14426-43-8 (Ethyl 2,4,6-Trichlorophenoxyacetate)

• Product Name: Ethyl 2,4,6-Trichlorophenoxyacetate
• CAS No: 14426-43-8
• MF: C₁₀H₉Cl₃O₃
• MW: 283.535660505295
• CID: 1314898
• PubChem ID: 15457573
• Update Time: 2025-06-13

Ethyl 2,4,6-Trichlorophenoxyacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2,4,6-trichlorophenoxy)-, ethyl ester
• ethyl 2-(2,4,6-trichlorophenoxy)acetate
• AKOS009143439
• OBSOWGMHABTJFJ-UHFFFAOYSA-N
• 14426-43-8
• 2,4,6-T, ethyl ester
• Ethyl 2,4,6-Trichlorophenoxyacetate

• Inchi： 1S/C10H9Cl3O3/c1-2-15-9(14)5-16-10-7(12)3-6(11)4-8(10)13/h3-4H,2,5H2,1H3
• InChI Key： OBSOWGMHABTJFJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OCC(=O)OCC)Cl)Cl

Computed Properties

• Exact Mass: 281.96187
• Monoisotopic Mass: 281.961727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Additional information on Ethyl 2,4,6-Trichlorophenoxyacetate

Ethyl 2,4,6-Trichlorophenoxyacetate (CAS No. 14426-43-8): A Comprehensive Overview

Ethyl 2,4,6-Trichlorophenoxyacetate (CAS No. 14426-43-8) is a significant compound in the field of chemical and pharmaceutical research, renowned for its versatile applications in agrochemicals and medicinal chemistry. This compound, characterized by its trichlorophenoxy and acetate functional groups, has garnered considerable attention due to its structural uniqueness and potential biological activities.

The molecular structure of Ethyl 2,4,6-Trichlorophenoxyacetate consists of a phenoxy group attached to an acetate moiety, with three chlorine atoms substituting positions 2, 4, and 6 on the benzene ring. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in synthetic chemistry. The presence of multiple chlorine atoms enhances its reactivity, facilitating various chemical transformations that are pivotal in drug discovery and development.

In recent years, Ethyl 2,4,6-Trichlorophenoxyacetate has been extensively studied for its potential applications in pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of active pharmaceutical ingredients (APIs) and have investigated its pharmacological properties. The compound's ability to interact with biological targets has led to its examination in the development of novel therapeutic agents. Specifically, studies have focused on its potential as an intermediate in the synthesis of herbicides and fungicides, leveraging its structural features to enhance efficacy and selectivity.

One of the most compelling aspects of Ethyl 2,4,6-Trichlorophenoxyacetate is its utility in medicinal chemistry. The compound's scaffold has been modified to develop derivatives with enhanced biological activity. For instance, researchers have synthesized analogs that exhibit inhibitory effects on specific enzymes and receptors involved in various diseases. These derivatives have shown promise in preclinical studies, highlighting the compound's significance as a building block for drug discovery.

The agrochemical industry has also benefited from the use of Ethyl 2,4,6-Trichlorophenoxyacetate. Its derivatives have been incorporated into formulations that target pest control and plant protection. The compound's stability under various environmental conditions makes it an attractive candidate for developing long-lasting agrochemical products. Furthermore, its mode of action against pests has been studied to optimize formulations that minimize environmental impact while maintaining effectiveness.

Recent advancements in synthetic methodologies have further expanded the applications of Ethyl 2,4,6-Trichlorophenoxyacetate. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have enabled the efficient synthesis of complex derivatives. These methods have not only improved yield but also allowed for the introduction of diverse functional groups into the molecular framework. Such innovations have opened new avenues for exploring the pharmacological potential of this compound.

The safety profile of Ethyl 2,4,6-Trichlorophenoxyacetate is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on humans and the environment. These studies have provided valuable insights into its handling and disposal protocols, ensuring that its use is both safe and sustainable. The compound's low toxicity profile makes it an attractive option for industrial applications where safety is a paramount concern.

In conclusion, Ethyl 2,4,6-Trichlorophenoxyacetate (CAS No. 14426-43-8) stands out as a multifaceted compound with significant implications in pharmaceuticals and agrochemicals. Its unique molecular structure and reactivity make it a valuable intermediate in synthetic chemistry. Ongoing research continues to uncover new applications and derivatives that enhance its utility across various sectors. As scientific understanding progresses, the potential of this compound is expected to expand further, solidifying its role as a cornerstone in chemical research.